Cas no 118492-81-2 (5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)-)

The compound (5Z,8S,9E,11Z,14Z,17Z)-8-hydroxy-5,9,11,14,17-eicosapentaenoic acid is a hydroxylated derivative of eicosapentaenoic acid (EPA), featuring a unique structure with conjugated double bonds and a hydroxyl group at the C8 position. This modification enhances its potential biological activity, particularly in modulating inflammatory pathways and lipid signaling. The stereospecific hydroxylation at the 8S position may influence its interaction with enzymes such as lipoxygenases or cyclooxygenases, making it a valuable intermediate for studying eicosanoid metabolism. Its structural complexity also suggests utility in synthetic organic chemistry for the development of bioactive analogs. High purity and well-defined stereochemistry are critical for research applications.
5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)- structure
118492-81-2 structure
Product Name:5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)-
CAS No:118492-81-2
MF:C20H30O3
MW:318.450406551361
CID:132957
PubChem ID:5283186
Update Time:2025-10-19

5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)- Chemical and Physical Properties

Names and Identifiers

    • 5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)-
    • (8)S-HEPE
    • 8(S)-HEPE
    • 8(S)-hydroxy-(5Z,9E,11Z,14Z,17Z)-eicosapentaenoic acid
    • 8S-HYDROXY-5Z,9E,11Z,14Z,17Z-EICOSAPENTAENOIC ACID
    • WLOUCHKFBGGNEB-CHGUASJCSA-N
    • DTXSID001347673
    • 118492-81-2
    • J-003764
    • LMFA03070003
    • SCHEMBL5928207
    • AKOS040755652
    • 8(S)-hydroxy-5(Z),9(E),11(Z),14(Z),17(Z)-eicosapentaenoic acid
    • PD021005
    • 8S-HEPE
    • 8-HEPE
    • (5Z,8S,9E,11Z,14Z,17Z)-8-hydroxyicosa-5,9,11,14,17-pentaenoic acid
    • Q63395610
    • HY-126108A
    • CS-0138473
    • Inchi: 1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-13-16-19(21)17-14-11-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,14-11-,16-13+/t19-/m1/s1
    • InChI Key: WLOUCHKFBGGNEB-CHGUASJCSA-N
    • SMILES: O[C@H](/C=C/C=C\C/C=C\C/C=C\CC)C/C=C\CCCC(=O)O

Computed Properties

  • Exact Mass: 318.21900
  • Monoisotopic Mass: 318.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 13
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 5
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 4.96350

5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)- Pricemore >>

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5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)- Related Literature

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